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Compound of Interest

Compound Name:
1-(4-Iodophenyl)-4-

methoxybenzene

Cat. No.: B14021408

Get Quote

Executive Summary
In the landscape of medicinal chemistry and drug discovery, 4-Iodoanisole (CAS 696-62-8)

serves as a pivotal aryl halide building block. Its utility is defined by the lability of the C–I bond,

making it a prime electrophile for palladium-catalyzed cross-coupling reactions (Suzuki-

Miyaura, Sonogashira, Heck).

However, its operational simplicity masks specific stability hazards—primarily photolytic

deiodination—that can compromise reaction yields and introduce impurities. This guide

synthesizes the Safety Data Sheet (SDS) parameters with practical, field-proven handling

protocols to ensure both personnel safety and experimental integrity.

Physicochemical Profile & Hazard Identification
Critical Constants
The following data aggregates standard physicochemical properties relevant to process safety

and handling.
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Property Value Operational Note

CAS Number 696-62-8

Molecular Formula C₇H₇IO

Molecular Weight 234.03 g/mol

Physical State Solid (Crystalline Powder) Dust generation hazard.[1][2]

Color Off-white to brown
Brown indicates free iodine

(decomposition).

Melting Point 50–53 °C
Low MP; may fuse/clump in

warm storage.

Boiling Point 237 °C
High boiling point; low volatility

at RT.[3]

Solubility Ethanol, Ether, Chloroform
Insoluble in water.[4] Lipophilic

nature aids skin absorption.

Flash Point > 110 °C
Combustible but not

flammable.

GHS Hazard Classification
While 4-Iodoanisole is not classified as acutely toxic (Category 1-3) by many agencies, it acts

as a significant irritant. The iodine moiety contributes to its potential for skin sensitization and

respiratory irritation.

Signal Word:WARNING

Pictogram: GHS07 (Exclamation Mark)
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Hazard Code Hazard Statement Mechanism of Action

H315 Causes skin irritation

Lipophilic ether tail facilitates

dermal penetration; aryl iodide

can interact with epidermal

proteins.

H319 Causes serious eye irritation

Mechanical abrasion (crystals)

and chemical irritation from

hydrolysis products.

H335 May cause respiratory irritation
Inhalation of dusts triggers

mucosal inflammation.

H411*
Toxic to aquatic life (Long-

lasting)

Note: Classification varies by

vendor. Treat as marine

pollutant due to iodine

persistence.

Storage, Stability, and Degradation Logic[1][2]
The Photolytic Instability Mechanism
The carbon-iodine (C–I) bond is the weakest among common aryl halides (Bond Dissociation

Energy ~ 65 kcal/mol). Upon exposure to UV or visible light, 4-Iodoanisole undergoes

homolytic cleavage, generating an aryl radical and a free iodine radical.

Consequence: The liberation of elemental iodine (

) turns the sample brown and can poison sensitive metal catalysts (e.g., Pd(0)) in
subsequent reactions.

Storage Protocol[2]
Container: Amber glass vials or opaque HDPE jars.

Atmosphere: Store under inert gas (Argon/Nitrogen) if long-term storage (>3 months) is

required to prevent oxidative degradation of the ether moiety.
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Temperature: Cool, dry place (2–8 °C recommended to prevent melting/fusing, though RT is

chemically stable).

Visualizing the Degradation Pathway
The following diagram illustrates the decision logic for storage and the chemical consequences

of improper handling.
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Figure 1: Degradation pathway of 4-Iodoanisole showing the critical impact of light exposure on

chemical integrity.
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Application Safety: Suzuki-Miyaura Cross-Coupling
Context: The most common application of 4-Iodoanisole is coupling with boronic acids. This

section details a self-validating protocol that integrates safety checks directly into the workflow.

Reagents & Hazards
4-Iodoanisole: Irritant, light-sensitive.[2][4]

Phenylboronic Acid: Irritant.[2][4][5][6]

Pd(PPh₃)₄ (Catalyst): Air-sensitive, toxic (heavy metal).

Base (K₂CO₃/Na₂CO₃): Corrosive eye damage risk.

Solvent (Dioxane/Water or DMF): Flammable, potential carcinogen (Dioxane).

Integrated Safety Protocol
Objective: Synthesis of 4-Methoxybiphenyl via Suzuki Coupling.

Pre-Reaction Check (The "Brown Test"):

Inspect 4-Iodoanisole.[1][2][3][4][5][6][7][8][9] If the powder is dark brown, it contains free

iodine.

Correction: Wash the solid with a 5% aqueous sodium thiosulfate solution to reduce

back to iodide, then recrystallize from ethanol before use.

Loading (Inert Atmosphere):

Weigh 4-Iodoanisole (1.0 eq) and Arylboronic acid (1.1 eq) in a fume hood to manage

dust.

Add Catalyst (typically 1–5 mol%) last or under a counter-flow of Nitrogen to prevent

catalyst deactivation.

Reaction Monitoring:
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Heat to 80–90 °C.

Safety Note: Do not seal the vessel completely unless using a pressure-rated microwave

vial. Carbonates release

gas upon acidification or thermal decomposition, creating pressure hazards.

Quenching & Workup:

Cool to room temperature.[4][10]

Iodide Waste Management: The aqueous layer will contain inorganic iodides (NaI/KI). Do

not mix with strong oxidizers (bleach/peroxides) in the waste stream, as this will

regenerate toxic elemental iodine fumes (

).
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Figure 2: Operational workflow for Suzuki coupling emphasizing the critical purity check and

waste segregation steps.

Toxicology & Exposure Controls
Toxicological Insights
While specific LD50 data for 4-Iodoanisole is often cited as "Not Available" in standard

databases, structural activity relationship (SAR) analysis suggests:
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Metabolism: Likely undergoes O-demethylation to 4-iodophenol, a known cytotoxic agent.

Thyroid Interaction: Iodinated aromatics can mimic thyroid hormones (T3/T4), potentially

disrupting endocrine function upon chronic exposure.

Recommendation: Treat as a potential alkylating agent and endocrine disruptor.

Personal Protective Equipment (PPE) Matrix
PPE Type Specification Rationale

Gloves Nitrile (min 0.11 mm thickness)

Good resistance to solid

particulates. If dissolved in

DCM/Chloroform, use PVA or

laminate gloves.

Respiratory N95 / P2 Dust Mask

Essential during weighing to

prevent inhalation of irritant

dust.

Eye Protection Chemical Goggles

Safety glasses are insufficient

if fine dust generation is

possible.

Body Lab Coat (Cotton/Poly)
Standard protection against

solid contact.

Emergency Response Protocols
First Aid

Eye Contact: Rinse immediately with water for 15+ minutes.[2] Critical: Lift eyelids to remove

trapped crystals.

Skin Contact: Wash with soap and water.[6][9] If brown staining (iodine) appears, use a dilute

thiosulfate solution or polyethylene glycol (PEG) to solubilize the iodine.

Inhalation: Move to fresh air. If wheezing occurs (reactive airway irritation), seek medical

attention.
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Spill Management
Isolate: Evacuate non-essential personnel.

Protect: Don N95 mask and goggles.

Contain: Sweep up carefully to avoid dust generation.[2][6][9]

Clean: Wipe surface with a 10% Sodium Thiosulfate solution. This neutralizes any iodine

liberated during the spill and turns the residue colorless.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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